4-({[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine

• IUPAC Name: 1-morpholin-4-yl-2-[[5-(4-nitrophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H19N5O4S/c26-18(23-10-12-29-13-11-23)14-30-20-22-21-19(24(20)16-4-2-1-3-5-16)15-6-8-17(9-7-15)25(27)28/h1-9H,10-14H2
• InChI Key: YRCPEEQRECXZCW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H19N5O4S
• Molecular Weight: 425.5 g/mol

Description

4-({[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is a chemical compound that has garnered significant attention in the scientific community for its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 4-({[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and microbial growth. This compound has been found to target enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. This compound has been found to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes, reduce oxidative stress, and exhibit antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-({[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is its potent anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the treatment of various diseases. However, one of the major limitations of this compound is its poor solubility in water, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for the study of 4-({[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine. One potential direction is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another potential direction is the investigation of the compound's potential applications in the treatment of various diseases, such as cancer and inflammatory bowel disease. Additionally, the compound's mechanism of action and biochemical and physiological effects could be further elucidated through additional in vitro and in vivo studies.

Scientific Research Applications

4-({[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit potent anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the treatment of various diseases.